Cas no 53162-12-2 (Ethyl 4-ethenylbenzeneacetate)

Ethyl 4-ethenylbenzeneacetate structure

Product Name:Ethyl 4-ethenylbenzeneacetate

CAS No:53162-12-2

Molecular Formula:C₁₂H₁₄O₂

Molecular Weight:190.238

CID:2356017

PubChem ID:576173

Ethyl 4-ethenylbenzeneacetate Properties

Names and Identifiers

- 4-Ethenylbenzeneacetic acid ethyl ester

Computed Properties

Exact Mass: 190.099379685g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 190.099379685g/mol
Heavy Atom Count: 14
Complexity: 191
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Boiling Point: 273.0±9.0 ºC (760 Torr),
Flash Point: 115.0±17.1 ºC,
Solubility: Very slightly soluble (0.44 g/l) (25 º C),
Density: 1.030±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl 4-ethenylbenzeneacetate Synthesis

Synthetic Circuit 1

100-42-5

623-73-4

53162-12-2

97-71-2

868170-36-9

272130-45-7

Reaction Conditions

1.1

Reference

: Organometallic complexes of gold (update 2, 2012)

By de Haro, T. et al, Science of Synthesis, 2012, (3), 171-225

Ethyl 4-ethenylbenzeneacetate Preparation Products

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